Tandospirone hydrochloride
Tandospirone hydrochloride
5-HT1A receptor partial agonist (Ki = 27 nM) that displays selectivity over 5-HT2, 5-HT1C, α1, α2, D1 and D2 receptors (Ki values ranging from 1300 - 41000 nM). Inactive at 5-HT uptake sites, 5-HT1B, β-adrenergic, muscarinic and benzodiazepine receptors. Displays anxiolytic activity.
Brand Name:
Vulcanchem
CAS No.:
99095-10-0
VCID:
VC0004226
InChI:
InChI=1S/C21H29N5O2.ClH/c27-19-17-15-4-5-16(14-15)18(17)20(28)26(19)9-2-1-8-24-10-12-25(13-11-24)21-22-6-3-7-23-21;/h3,6-7,15-18H,1-2,4-5,8-14H2;1H/t15-,16+,17+,18-;
SMILES:
C1CC2CC1C3C2C(=O)N(C3=O)CCCCN4CCN(CC4)C5=NC=CC=N5.Cl
Molecular Formula:
C21H30ClN5O2
Molecular Weight:
419.9 g/mol
Tandospirone hydrochloride
CAS No.: 99095-10-0
Inhibitors
VCID: VC0004226
Molecular Formula: C21H30ClN5O2
Molecular Weight: 419.9 g/mol
| CAS No. | 99095-10-0 |
|---|---|
| Product Name | Tandospirone hydrochloride |
| Molecular Formula | C21H30ClN5O2 |
| Molecular Weight | 419.9 g/mol |
| IUPAC Name | (1R,2S,6R,7S)-4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione;hydrochloride |
| Standard InChI | InChI=1S/C21H29N5O2.ClH/c27-19-17-15-4-5-16(14-15)18(17)20(28)26(19)9-2-1-8-24-10-12-25(13-11-24)21-22-6-3-7-23-21;/h3,6-7,15-18H,1-2,4-5,8-14H2;1H/t15-,16+,17+,18-; |
| Standard InChIKey | ACVFJYKNBOHIMH-DPFKZJTMSA-N |
| Isomeric SMILES | C1C[C@H]2C[C@@H]1[C@H]3[C@@H]2C(=O)N(C3=O)CCCCN4CCN(CC4)C5=NC=CC=N5.Cl |
| SMILES | C1CC2CC1C3C2C(=O)N(C3=O)CCCCN4CCN(CC4)C5=NC=CC=N5.Cl |
| Canonical SMILES | C1CC2CC1C3C2C(=O)N(C3=O)CCCCN4CCN(CC4)C5=NC=CC=N5.Cl |
| Description | 5-HT1A receptor partial agonist (Ki = 27 nM) that displays selectivity over 5-HT2, 5-HT1C, α1, α2, D1 and D2 receptors (Ki values ranging from 1300 - 41000 nM). Inactive at 5-HT uptake sites, 5-HT1B, β-adrenergic, muscarinic and benzodiazepine receptors. Displays anxiolytic activity. |
| Synonyms | Alternative Name: SM-3997 |
| PubChem Compound | 13422623 |
| Last Modified | Nov 12 2021 |
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